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Compound of Interest

Compound Name: Hexadecyl methacrylate

Cat. No.: B1362466

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
hexadecyl methacrylate, a monomer used in the synthesis of various polymers. The following
sections detail its hazardous properties, recommended handling procedures, and emergency
protocols, with a focus on providing actionable information for laboratory and research settings.

Hazard Identification and Classification

Hexadecyl methacrylate is classified as a hazardous substance with the potential to cause
skin, eye, and respiratory irritation. It is also recognized as a skin sensitizer and is considered
toxic to aquatic life with long-lasting effects.[1]

GHS Hazard Statements:

H315: Causes skin irritation.[1][2][3][4]

H317: May cause an allergic skin reaction.[4]

H319: Causes serious eye irritation.[1][2][4]

H335: May cause respiratory irritation.[1][4]

H411: Toxic to aquatic life with long lasting effects.[1]
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Signal Word: Warning[2][3] or Danger[1][4][5]

Physical and Chemical Properties

A summary of the key physical and chemical properties of hexadecyl methacrylate is provided
in Table 1. This data is essential for understanding its behavior under various laboratory
conditions and for designing appropriate storage and handling procedures.

Table 1: Physical and Chemical Properties of Hexadecyl Methacrylate

Property Value Source(s)

Molecular Formula C20H3802 [3][6]17]

Molecular Weight 310.51 g/mol [1]8]

Appearance Liquid or Solid or Semi-solid [5]

Melting Point 15°C [1][8]

- _ 190-191 °C @ 5 Torr; 154-155

Boiling Point [1][2]
°C @ 0.3 Torr

Density 0.8612 g/cm3 @ 20 °C [1][2]
1.02 x 10~ mmHg @ 25 °C

Vapor Pressure [1]
(Extrapolated)

Flash Point 168.8 °C [1]

Water Solubility 1.194 pg/L @ 25 °C [6]

Refractive Index 1.45 [1]

Toxicological Information

While specific quantitative toxicity data such as LD50 and LC50 values for hexadecyl
methacrylate are not readily available in the reviewed literature, the primary toxicological
concerns are irritation and sensitization.

Table 2: Summary of Toxicological Hazards
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Endpoint

Effect

Notes

Source(s)

Acute Toxicity (Oral)

Data not available

Harmful if swallowed
(H302) has been

reported.

[5]19]

Acute Toxicity

Data not available

Harmful in contact
with skin (H312) has

[°]

(Dermal)
been reported.
. Harmful if inhaled
Acute Toxicity )
) Data not available (H332) has been [9]
(Inhalation)
reported.
) o Methacrylates are
Skin Causes skin irritation

Corrosion/Irritation

(Category 2)

known to be irritating

to the skin.

[L1E2]E31[410]

Serious Eye

Damage/Irritation

Causes serious eye
irritation (Category
2A)

Direct contact can
cause significant eye

irritation.

[11(2][41€]

Respiratory

Sensitization

Data not available

While it may cause
respiratory irritation,
there is insufficient
evidence to classify it
as a respiratory

sensitizer.

[°]

Skin Sensitization

May cause an allergic
skin reaction

Methacrylates are
recognized as

potential skin

[4]

(Category 1) N
sensitizers.

Germ Cell

o Data not available
Mutagenicity
Carcinogenicity Data not available
Reproductive Toxicity Data not available
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Specific Target Organ
Toxicity (Single

Exposure)

May cause respiratory

irritation (Category 3)

Inhalation of vapors or
mists can irritate the

[1]141(°]

respiratory system.

Specific Target Organ
Toxicity (Repeated

Exposure)

Causes damage to
organs through
prolonged or repeated
exposure (H372) has

been reported.

[4]115]

Aspiration Hazard

Data not available

Mechanisms of Toxicity

The irritant and sensitizing properties of methacrylates are believed to be mediated by their

interaction with skin cells, particularly keratinocytes.

« Irritant Contact Dermatitis (ICD): Chemical irritants can disrupt the skin barrier and trigger the

release of pro-inflammatory cytokines, such as Interleukin-1 alpha (IL-1a) and Tumor

Necrosis Factor-alpha (TNF-a), from keratinocytes. This initiates an inflammatory cascade,

leading to the recruitment of immune cells and the clinical signs of irritation.

 Allergic Contact Dermatitis (ACD): Skin sensitizers, or haptens, are small molecules that can
penetrate the skin and react with endogenous proteins. This process is thought to activate
the Keap1-Nrf2 signaling pathway in keratinocytes, a key cellular defense mechanism

against oxidative stress. This activation, along with other signals, leads to the maturation and

migration of dendritic cells to the lymph nodes, where they prime T-cells, resulting in

sensitization.
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Caption: Signaling pathway for Irritant Contact Dermatitis.
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Caption: Signaling pathway for Allergic Contact Dermatitis.

Exposure Controls and Personal Protection

Due to the lack of established occupational exposure limits (OELS) for hexadecyl
methacrylate, stringent control measures and a comprehensive personal protective equipment
(PPE) strategy are imperative.

Table 3: Recommended Exposure Controls and Personal Protective Equipment
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Control Measure Specification Source(s)
Work in a well-ventilated area.
Use only outdoors orin a
) ) chemical fume hood.[1][9]
Engineering Controls [10]

Ensure eyewash stations and
safety showers are readily
accessible.

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US). A face shield may
be appropriate for splash

hazards.

[1]9]

Skin Protection

Handle with impervious gloves
(e.g., latex or equivalent).[9]
Wear protective clothing, which
may include a lab coat, apron,
or coveralls, to prevent skin
contact.[1][2][9]

(11211

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator with an
appropriate organic vapor
cartridge. Respirator use must
comply with a respiratory

protection program.

[1]

Hygiene Measures

Wash hands thoroughly after
handling.[1][2] Do not eat,
drink, or smoke in work areas.
Remove and wash
contaminated clothing before
reuse.[1][2]

[1]2]
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Experimental Protocols
Standard Operating Procedure for Safe Handling

This protocol outlines the essential steps for the safe handling of hexadecyl methacrylate in a

laboratory setting.
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Caption: Workflow for the safe handling of hexadecyl methacrylate.
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Methodology:
e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) and this Standard Operating Procedure
(SOP) before commencing any work.

o Don the required personal protective equipment, including safety goggles, appropriate
chemical-resistant gloves, and a lab coat.

o Verify that the chemical fume hood is functioning correctly.
e Handling:

o Conduct all manipulations of hexadecyl methacrylate, including weighing and
transferring, inside a certified chemical fume hood.

o Use appropriate and clean laboratory equipment (e.g., glass pipettes, syringes) to
dispense the monomer.

o Ensure the primary container is sealed when not in immediate use to minimize vapor
generation.

e Cleanup and Disposal:

o Upon completion of the work, decontaminate all surfaces and equipment that may have
come into contact with the monomer using a suitable solvent.

o Collect all waste, including contaminated consumables (e.g., gloves, paper towels), in a
designated, clearly labeled, and sealed hazardous waste container.

o Follow institutional guidelines for the disposal of hazardous chemical waste.

o After removing PPE, wash hands and any exposed skin thoroughly with soap and water.

In Vitro Skin Irritation Test Methodology
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The potential of hexadecyl methacrylate to cause skin irritation can be assessed using an in
vitro reconstructed human epidermis (RhE) model, such as the EpiDerm™ Skin Irritation Test
(SIT), which is recognized by OECD Test Guideline 439.

Principle:

This test method evaluates the cytotoxicity of a substance on a reconstructed human epidermis
model. A reduction in cell viability below a certain threshold indicates that the substance is an
irritant. Cell viability is typically measured using the MTT assay, where viable cells reduce the
yellow MTT tetrazolium salt to a purple formazan precipitate, which is then quantified
spectrophotometrically.

Methodology:
o Tissue Preparation: The RhE tissue inserts are pre-incubated in assay medium.

o Application of Test Substance: A defined volume or weight of hexadecyl methacrylate is
applied topically to the surface of the RhE tissue. Positive (e.g., 5% SDS) and negative (e.qg.,
DPBS) controls are run in parallel.

 Incubation: The treated tissues are incubated for a specified period (e.g., 60 minutes) at
37°C.

e Rinsing and Post-Incubation: The test substance is removed by rinsing, and the tissues are
transferred to fresh medium for a prolonged post-incubation period (e.g., 24-42 hours).

o MTT Assay: The tissues are incubated with MTT solution, followed by extraction of the
formazan.

o Data Analysis: The optical density of the formazan extract is measured, and the percentage
of cell viability is calculated relative to the negative control. A mean viability of < 50%
classifies the substance as an irritant.

Fire and Explosion Hazard Data

Hexadecyl methacrylate is a combustible material but does not have a low flash point,
reducing its risk of ignition at ambient temperatures. However, it can undergo hazardous
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polymerization at elevated temperatures.

Table 4: Fire and Explosion Data

Property Value | Recommendation Source(s)
Flammability Combustible liquid. [11]
Flash Point 168.8 °C [1]

) o ] Dry chemical, carbon dioxide,
Suitable Extinguishing Media ] [1]
or alcohol-resistant foam.

Unsuitable Extinguishing

) Water may be ineffective. [8]
Media
Hazardous Combustion )
Products Carbon oxides. [11]
Wear a self-contained
breathing apparatus (SCBA)
Fire-Fighting Procedures and full protective gear.[1][11] [12]
Use water spray to cool fire-
exposed containers.
May polymerize when heated,
exposed to light, or mixed with
peroxides, which can generate
Special Hazards significant heat and pressure. [13]

[8] Vapors are heavier than air
and may travel to a source of

ignition.

Accidental Release and First Aid Measures
Accidental Release Measures

A workflow for responding to an accidental spill of hexadecyl methacrylate is provided below.

© 2025 BenchChem. All rights reserved. 11/17 Tech Support


https://www.researchgate.net/figure/Keratinocyte-responses-to-sensitizers_fig1_221921373
https://www.echemi.com/products/pid_Seven18437-cetylmethacrylate.html
https://www.echemi.com/products/pid_Seven18437-cetylmethacrylate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5371505.htm
https://www.researchgate.net/figure/Keratinocyte-responses-to-sensitizers_fig1_221921373
https://www.echemi.com/products/pid_Seven18437-cetylmethacrylate.html
https://www.researchgate.net/figure/Keratinocyte-responses-to-sensitizers_fig1_221921373
https://www.researchgate.net/publication/230590083_Contact_Sensitizers_Induce_Skin_Inflammation_via_ROS_Production_and_Hyaluronic_Acid_Degradation
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5371505.htm
https://www.chemeo.com/cid/84-333-9/Octadecyl-methacrylate
https://www.benchchem.com/product/b1362466?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Initial Response

Evacuate immediate area

:

Ensure adequate ventilation

'

Remove all ignition sources

Containment| and Cleanup

Wear appropriate PPE

'

Contain spill with inert
absorbent material
(e.g., sand, earth)

Collect absorbed material with
non-sparking tools

Disposal

Place waste in a sealed,
labeled hazardous waste container

i

Decontaminate the spill area

Click to download full resolution via product page

Caption: Workflow for responding to a hexadecyl methacrylate spill.
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Procedure:

e Personal Precautions: Avoid breathing vapors and contact with the material.[1] Wear
appropriate PPE as outlined in Table 3.

e Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[1]

[9]
e Containment and Cleaning:
o For small spills, absorb with an inert material (e.g., sand, vermiculite).

o Use non-sparking tools to collect the absorbed material and place it into a suitable, closed

container for disposal.[1]

o Ventilate the area and wash the spill site after material pickup is complete.[9]

First Aid Measures

Table 5: First Aid Procedures for Hexadecyl Methacrylate Exposure
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Exposure Route

First Aid Procedure

Source(s)

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek

medical attention.

[1]2]

Skin Contact

Immediately remove
contaminated clothing. Wash
the affected area with plenty of
soap and water. If skin irritation
or a rash occurs, get medical

advice/attention.

[1](2]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, removing contact
lenses if present and easy to
do. Continue rinsing. Seek

immediate medical attention.

[1](2]

Ingestion

Rinse mouth with water. Do
NOT induce vomiting. Never
give anything by mouth to an
unconscious person. Call a
physician or poison control

center immediately.

[1](2]

Stability and Reactivity

Table 6: Stability and Reactivity Profile
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Parameter Information Source(s)

Can undergo hazardous
polymerization. This is an

Reactivity exothermic reaction that can [31[8]
lead to a rapid increase in

temperature and pressure.

Stable under recommended
storage conditions. Usually
contains an inhibitor (e.g.,
Chemical Stability MEHQ) to prevent [13]
polymerization. The inhibitor
requires the presence of

oxygen to be effective.

Heat, flames, sparks, direct
sunlight, and other ignition
N ] sources.[14] Storage under an
Conditions to Avoid ) [13]
inert atmosphere should be
avoided as it deactivates the

inhibitor.

Strong oxidizing agents, acids,

) ) bases, amines, halogens,
Incompatible Materials ] ] [8][10]
peroxides, and reducing

agents.
Hazardous Decomposition Carbon oxides upon (1]
Products combustion.

Storage and Disposal

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][9]
Keep away from incompatible materials and sources of ignition.[1][14] Recommended
storage temperature is 15-30°C.[9]

o Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations. Do not allow the product to enter drains.[1][9] Contaminated
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materials should be treated as hazardous waste.

This guide is intended to provide comprehensive safety and handling information based on
currently available data. It is the responsibility of the user to conduct a thorough risk
assessment for their specific application and to implement appropriate safety measures.
Always consult the most recent version of the Safety Data Sheet (SDS) from your supplier
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Hexadecyl Methacrylate: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362466#safety-and-handling-precautions-for-
hexadecyl-methacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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